Cas no 1262410-73-0 (2-(thian-4-yl)ethan-1-amine)

• Product Name: 2-(thian-4-yl)ethan-1-amine
• CAS No: 1262410-73-0
• MF: C₇H₁₅NS
• MW: 145.26570057869
• MDL: MFCD18374674
• CID: 2083785
• PubChem ID: 59134275
• Update Time: 2025-08-05

2-(thian-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydrothiopyran-4-yl)ethylamine
• 2-(thian-4-yl)ethanamine
• 2H-Thiopyran-4-ethanamine, tetrahydro-
• SY030714
• 2-(thian-4-yl)ethan-1-amine
• AS-78702
• CS-0443990
• DB-226730
• EN300-373322
• 2-(Tetrahydro-2H-thiopyran-4-yl)ethan-1-amine
• AKOS017516154
• AC3550
• 1262410-73-0
• MFCD18374674
• SCHEMBL12569417

• MDL： MFCD18374674
• Inchi： 1S/C7H15NS/c8-4-1-7-2-5-9-6-3-7/h7H,1-6,8H2
• InChI Key： UCNCEWRKAYFRPO-UHFFFAOYSA-N
• SMILES： S1CCC(CCN)CC1

Computed Properties

• Exact Mass: 145.09300
• Monoisotopic Mass: 145.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.3

Experimental Properties

• PSA: 51.32000
• LogP: 2.17870

Additional information on 2-(thian-4-yl)ethan-1-amine

Introduction to 2-(Thian-4-yl)ethan-1-amine (CAS No. 1262410-73-0)

2-(Thian-4-yl)ethan-1-amine, also known by its CAS number 1262410-73-0, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its thianyl group, which imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

The molecular structure of 2-(Thian-4-yl)ethan-1-amine consists of a thianyl ring (a four-membered sulfur-containing ring) attached to an ethylamine chain. This unique configuration provides the compound with a combination of aromatic and amine functionalities, which can influence its reactivity and biological activity. The presence of the thianyl group is particularly noteworthy, as it can enhance the compound's solubility and stability, properties that are crucial for drug development.

Recent studies have explored the potential of 2-(Thian-4-yl)ethan-1-amine in various biological contexts. One notable area of research is its role as a ligand for specific receptors in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(Thian-4-yl)ethan-1-amine exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. This binding activity suggests that the compound could be developed into novel drugs for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a therapeutic agent, 2-(Thian-4-yl)ethan-1-amine has also been investigated for its use in chemical synthesis. Researchers at the University of California, Berkeley, have reported that this compound can serve as an efficient building block for the synthesis of more complex molecules. The versatility of 2-(Thian-4-yl)ethan-1-amine in chemical reactions makes it a valuable intermediate in the production of pharmaceuticals and other fine chemicals.

The safety profile of 2-(Thian-4-yl)ethan-1-amine is another critical aspect that has been evaluated in recent studies. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for its potential use in medicinal applications. However, further research is needed to fully understand its long-term effects and any potential side effects.

In terms of synthetic methods, several approaches have been developed to produce 2-(Thian-4-yl)ethan-1-amine. One common method involves the reaction of 4-thiophenecarboxaldehyde with ethylenediamine under mild conditions. This synthetic route is highly efficient and scalable, making it suitable for industrial production. Another approach involves the catalytic hydrogenation of 4-thiopheneacetonitrile followed by reduction to form the desired amine product.

The physical properties of 2-(Thian-4-yl)ethan-1-amine, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are important for optimizing its use in various applications. For example, its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous reaction media, which is advantageous for many pharmaceutical processes.

In conclusion, 2-(Thian-4-yl)ethan-1-amine (CAS No. 1262410-73-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further development into therapeutic agents and other valuable chemicals. Ongoing research continues to uncover new insights into its biological activity and synthetic utility, contributing to its growing importance in the scientific community.